Cas no 87949-17-5 (1H-Pyrazol-3-amine, 1-(3-pyridinyl)-)

• Product Name: 1H-Pyrazol-3-amine, 1-(3-pyridinyl)-
• CAS No: 87949-17-5
• MF: C₈H₈N₄
• MW: 160.18
• CID: 5113207
• Update Time: 2026-03-03

1H-Pyrazol-3-amine, 1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-(3-pyridinyl)-

• Inchi： 1S/C8H8N4/c9-8-3-5-12(11-8)7-2-1-4-10-6-7/h1-6H,(H2,9,11)
• InChI Key： NZUJZWKCHPWMTF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CN=C2)C=CC(N)=N1

Additional information on 1H-Pyrazol-3-amine, 1-(3-pyridinyl)-

Recent Advances in the Study of 1H-Pyrazol-3-amine, 1-(3-pyridinyl)- (CAS: 87949-17-5): A Promising Scaffold in Medicinal Chemistry

The compound 1H-Pyrazol-3-amine, 1-(3-pyridinyl)- (CAS: 87949-17-5) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug scaffold. Recent studies highlight its role as a key intermediate in the development of kinase inhibitors, anti-inflammatory agents, and anticancer drugs, underscoring its importance in drug discovery pipelines.

Recent synthetic methodologies have optimized the production of 1H-Pyrazol-3-amine, 1-(3-pyridinyl)-, with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis approach that reduces byproducts and enhances scalability, addressing previous challenges in its industrial production. The compound's pyrazole core, coupled with the 3-pyridinyl substituent, provides a unique pharmacophore that interacts with multiple biological targets, including protein kinases and G-protein-coupled receptors (GPCRs).

In vitro and in vivo studies have demonstrated the compound's efficacy as a kinase inhibitor, particularly against JAK2 and FLT3 kinases, which are implicated in myeloproliferative disorders and acute myeloid leukemia (AML). A recent preclinical trial reported in Bioorganic & Medicinal Chemistry Letters showed that derivatives of 1H-Pyrazol-3-amine, 1-(3-pyridinyl)- exhibited potent inhibitory activity with IC50 values in the nanomolar range, suggesting its potential as a lead compound for targeted cancer therapies. Additionally, its anti-inflammatory properties have been explored in models of rheumatoid arthritis, where it modulates NF-κB signaling pathways.

Structural-activity relationship (SAR) studies have further elucidated the importance of the 3-pyridinyl group in enhancing binding affinity and selectivity. Computational modeling and X-ray crystallography have revealed key interactions between the compound and ATP-binding sites of target kinases, providing a foundation for rational drug design. Researchers are now exploring hybrid derivatives that combine this scaffold with other bioactive moieties to improve pharmacokinetic properties and reduce off-target effects.

Despite these advancements, challenges remain in optimizing the bioavailability and metabolic stability of 1H-Pyrazol-3-amine, 1-(3-pyridinyl)-based compounds. Recent pharmacokinetic studies indicate rapid hepatic clearance, prompting investigations into prodrug strategies and formulation technologies. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance the compound into clinical trials.

In conclusion, 1H-Pyrazol-3-amine, 1-(3-pyridinyl)- (CAS: 87949-17-5) represents a promising scaffold with broad therapeutic potential. Its multifaceted biological activities and adaptability in drug design make it a valuable candidate for further development. Future research should focus on overcoming pharmacokinetic hurdles and expanding its applications to other disease areas, such as neurodegenerative disorders and infectious diseases.